Cas no 84604-98-8 (Methanone,phenyl[4-phenyl-1-(phenylmethyl)-4-piperidinyl]-)

• Product Name: Methanone,phenyl[4-phenyl-1-(phenylmethyl)-4-piperidinyl]-
• CAS No: 84604-98-8
• MF: C₂₅H₂₅NO
• MW: 355.472106695175
• CID: 730657
• PubChem ID: 100770
• Update Time: 2025-04-19

Methanone,phenyl[4-phenyl-1-(phenylmethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,phenyl[4-phenyl-1-(phenylmethyl)-4-piperidinyl]-
• (1-benzyl-4-phenylpiperidin-4-yl)-phenylmethanone
• phenyl 4-phenyl-1-(phenylmethyl)-4-piperidyl ketone
• 4-BENZOYL-1-BENZYL-4-PHENYLPIPERIDINE
• NSC364010
• DTXSID20233611
• NS00038588
• EINECS 283-383-9
• NSC 364010
• Methanone, phenyl[4-phenyl-1-(phenylmethyl)-4-piperidinyl]-
• NSC-364010
• AJ2Y8CPB4H
• Phenyl[4-phenyl-1-(phenylmethyl)-4-piperidinyl]methanone
• 84604-98-8

• Inchi： 1S/C25H25NO/c27-24(22-12-6-2-7-13-22)25(23-14-8-3-9-15-23)16-18-26(19-17-25)20-21-10-4-1-5-11-21/h1-15H,16-20H2
• InChI Key： RLRNRKZKGUMSLV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1(C2C=CC=CC=2)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 355.193614
• Monoisotopic Mass: 355.193614
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 5.1

Experimental Properties

• Density: 1.126
• Boiling Point: 493.9°C at 760 mmHg
• Flash Point: 182.5°C
• Refractive Index: 1.612
• PSA: 20.31000
• LogP: 5.04120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes